Cas no 143-81-7 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-, sodium salt (1:1))

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-, sodium salt (1:1)
• CAS No: 143-81-7
• MF: C₁₀H₁₅N₂O₃-^.Na+
• MW: 234.2275
• CID: 148022
• PubChem ID: 23690439

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-, sodium salt (1:1)
• sodium 5-(sec-butyl)-5-ethylbarbiturate
• sodium,5-butan-2-yl-5-ethyl-4,6-dioxo-1H-pyrimidin-2-olate
• 5-Aethyl-5-sec-butyl-barbitursaeure, Natrium-Salz
• 5-ethyl-5-sec-butyl-barbituric acid , sodium-salt
• Asturidon
• Barbitab
• Bubartal
• butabarbital sodium
• Butasaron
• Butased
• Butazem
• Butibel
• Cambrised
• Carrbutabarb
• Expansatol
• sodium butabarbital
• Prelital
• Bubarbital sodium
• Secbutobarbitone sodium
• BUTABARBITAL SODIUM SALT
• Insolat
• D00699
• 9WTD50I918
• Butisol sodium (TN)
• Loubarb
• Seda-Bute
• Quiebar
• SCHEMBL122121
• Q27273326
• Ciprial
• Butisol sodium
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(1-methylpropyl)-, monosodium salt
• Butabarbital sodium [USP]
• EINECS 205-611-8
• Butabarb (TN)
• Secbubarbital sodium
• CHEBI:3229
• Sarisol
• 5-Ethyl-5-(1-methylpropyl)barbituric acid sodium salt
• Barbituric acid, 5-sec-butyl-5-ethyl-, sodium salt
• Secbutabarbital sodique
• Sarisol No. 1
• Butabarbital sodium (USP)
• Butak
• NSC-11778
• Butalan
• Butabarbitone sodium
• NSC 11778
• 143-81-7
• Secbutabarbital sodium (INN)
• BUTABARBITAL SODIUM (USP MONOGRAPH)
• Butatal sodium
• DTXSID70874119
• Mebutal
• Sodium 5-ethyl-5-(1-methylpropyl)barbiturate
• 2,4,6(1H,3H,5H)-PYRIMIDINETRIONE, 5-ETHYL-5-(1-METHYLPROPYL)-, SODIUM SALT (1:1)
• UNII-9WTD50I918
• Butabarpal sodium
• SECBUTABARBITAL SODIUM (MART.)
• Bubartal TT
• Paxital (VAN)
• 5-sec-Butyl-5-ethylbarbituric acid sodium salt
• Butabarb
• Buticaps
• Noctinal
• Sodium butobarbitone
• Sodium 5-ethyl-5-sec-butylbarbiturate
• DTXCID601012252
• Intasedol
• NS00079446
• Sodium 5-sec-butyl-5-ethylbarbiturate
• DEA No. 2100
• Neravan
• SARISOL NO. 2

• Inchi： InChI=1S/C10H16N2O3.Na/c1-4-6(3)10(5-2)7(13)11-9(15)12-8(10)14;/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15);/q;+1/p-1
• InChI Key： QORQZMBCPRBCAB-UHFFFAOYSA-M
• SMILES： [Na+].CCC(C1(C(=O)NC([O-])=NC1=O)CC)C

Computed Properties

• Exact Mass: 235.10600
• Monoisotopic Mass: 234.09803663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Melting Point: The free acid mp 165-168°
• PSA: 75.27000
• LogP: 1.45250

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(1-methylpropyl)-, sodium salt (1:1) Security Information

• Hazardous Material transportation number：UN 3249
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)